molecular formula C8H7FS B8434894 2-(4-Fluoro-phenyl)-thiirane

2-(4-Fluoro-phenyl)-thiirane

Cat. No.: B8434894
M. Wt: 154.21 g/mol
InChI Key: PIAHPOWABOIBAT-UHFFFAOYSA-N
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Description

2-(4-Fluoro-phenyl)-thiirane is a useful research compound. Its molecular formula is C8H7FS and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7FS

Molecular Weight

154.21 g/mol

IUPAC Name

2-(4-fluorophenyl)thiirane

InChI

InChI=1S/C8H7FS/c9-7-3-1-6(2-4-7)8-5-10-8/h1-4,8H,5H2

InChI Key

PIAHPOWABOIBAT-UHFFFAOYSA-N

Canonical SMILES

C1C(S1)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(4-fluoro-phenyl)-oxirane (1.38 g, 10.0 mmol), thiourea (760 mg, 10.0 mmol) and silica gel (200 mg) in CH2Cl2 (10 mL) was stirred at room temperature for 12 hours. Water (20 mL) was added to the suspension and the mixture was extracted with CH2Cl2 (2×20 mL). The combined organic layers were dried over MgSO4, filtered and concentrated to provide the title product.
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1.38 g
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760 mg
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10 mL
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20 mL
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